Cas no 320419-46-3 (4-Chloro-1-(2,4-dichlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile)

• Product Name: 4-Chloro-1-(2,4-dichlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile
• CAS No: 320419-46-3
• MF: C₁₁H₄Cl₃N₃O
• MW: 300.527958869934
• MDL: MFCD00141143
• CID: 1453567
• PubChem ID: 1483535
• Update Time: 2025-05-22

4-Chloro-1-(2,4-dichlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarbonitrile,4-chloro-1-(2,4-dichlorophenyl)-1,6-dihydro-6-oxo-
• 4-chloro-1-(2,4-dichlorophenyl)-6-oxo-1,6-dihydropyridazine-3-carbonitrile
• 4-chloro-1-(2,4-dichlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile
• 4-chloro-1-(2,4-dichlorophenyl)-6-oxopyridazine-3-carbonitrile
• MFCD00141143
• 320419-46-3
• AKOS015992191
• 1F-056
• Oprea1_627191
• 4-Chloro-1-(2,4-dichlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile

• MDL： MFCD00141143
• Inchi： 1S/C11H4Cl3N3O/c12-6-1-2-10(8(14)3-6)17-11(18)4-7(13)9(5-15)16-17/h1-4H
• InChI Key： PFIWUOMHJCHYLZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C(C=C(C(C#N)=N1)Cl)=O)Cl

Computed Properties

• Exact Mass: 298.94222
• Monoisotopic Mass: 298.941995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 56.46

Additional information on 4-Chloro-1-(2,4-dichlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile

4-Chloro-1-(2,4-dichlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile: A Comprehensive Overview

4-Chloro-1-(2,4-dichlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile, also known by its CAS number 320419-46-3, is a highly specialized organic compound with significant applications in the field of chemistry. This compound belongs to the class of pyridazine derivatives, which are known for their unique electronic properties and structural versatility. The molecule features a pyridazine ring system with substituents at positions 1, 4, and 6. Specifically, the substituents include a chlorine atom at position 4, a 2,4-dichlorophenyl group at position 1, and an oxo group at position 6. These substituents contribute to the compound's stability and reactivity, making it a valuable component in various chemical reactions and applications.

The synthesis of 4-Chloro-1-(2,4-dichlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile involves a series of carefully designed steps that ensure the formation of the desired product with high purity. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, thereby improving the yield and reducing potential side reactions. The use of modern catalysts and advanced purification techniques has further enhanced the quality of the final product. This compound is often synthesized via multi-step processes that include nucleophilic substitutions, oxidations, and cyclizations.

One of the most notable applications of this compound is in the field of agrochemistry. It has been identified as a promising candidate for use as a herbicide due to its ability to inhibit specific enzymatic pathways in plants. Recent studies have demonstrated its effectiveness in controlling a wide range of weeds without causing significant harm to crops. This property makes it an attractive alternative to traditional herbicides that may have adverse environmental impacts.

In addition to its agricultural applications, 4-Chloro-1-(2,4-dichlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile has also shown potential in pharmaceutical research. Its structural features make it a suitable candidate for designing drugs targeting specific biological pathways. For instance, researchers have explored its ability to modulate kinase activity, which is crucial in treating various diseases such as cancer and inflammatory disorders. The compound's unique electronic properties also make it a valuable tool in medicinal chemistry for designing bioactive molecules.

The environmental impact of this compound has been a subject of recent research interest. Studies have focused on its degradation pathways under various environmental conditions to assess its potential risks to ecosystems. Results indicate that the compound undergoes rapid degradation under sunlight exposure and microbial action, reducing its persistence in the environment. However, further research is needed to fully understand its long-term effects on soil and aquatic systems.

In terms of safety considerations, handling this compound requires adherence to standard laboratory protocols due to its potential toxicity. Proper personal protective equipment should be used during synthesis and handling to minimize exposure risks. Despite these precautions, ongoing research aims to develop safer methods for synthesizing and utilizing this compound while maintaining its efficacy.

The future outlook for 4-Chloro-1-(2,4-dichlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile is promising as researchers continue to explore its diverse applications across various fields. Its unique chemical properties and versatility make it a valuable asset in both academic and industrial settings. As advancements in synthetic chemistry and material science continue to evolve, this compound is expected to play an increasingly important role in developing innovative solutions for global challenges.